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Compound of Interest

Compound Name: 2-Methoxyresorcinol

Cat. No.: B015789

This guide provides a comprehensive technical overview of 2-Methoxyresorcinol, a versatile
aromatic compound with significant applications in the pharmaceutical, cosmetic, and materials
science industries. Intended for researchers, scientists, and drug development professionals,
this document delves into the core chemical and physical properties, synthesis methodologies,
reactivity, and diverse applications of this important molecule.

Introduction to 2-Methoxyresorcinol

2-Methoxyresorcinol, systematically known as 2-methoxybenzene-1,3-diol, is a derivative of
resorcinol. Its structure is characterized by a benzene ring substituted with two hydroxyl groups
at positions 1 and 3, and a methoxy group at position 2.[1][2] This arrangement of functional
groups imparts a unique combination of properties, including antioxidant and antimicrobial
activities, and makes it a valuable intermediate in organic synthesis.[3] The presence of both
hydroxyl and methoxy groups influences its solubility, reactivity, and biological activity, with the
methoxy group enhancing its lipophilicity.[3]

Synonyms and Identifiers

A clear and unambiguous identification of chemical compounds is crucial in research and
development. 2-Methoxyresorcinol is known by several names and is registered under
various chemical identifiers.
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Identifier Type Identifier

IUPAC Name 2-methoxybenzene-1,3-diol[1][2]

CAS Number 29267-67-2[1][2]

Molecular Formula C7HsO3[1][2]

Molecular Weight 140.14 g/mol [1][2]

inChi INChl=1S/C7H803/c1-10-7-5(8)3-2-4-6(7)9/h2-
4,8-9H,1H3[1][2]

InChlKey QFYYAIBEHOEZKC-UHFFFAOYSA-N[1][2]

SMILES COC1=C(C=CC=C10)0[1][2]

EC Number 249-542-1[2]

UNII 3UW7031F6P[2]

Common Synonyms:

1,3-Benzenediol, 2-methoxy-[1][4]

» 1,3-Dihydroxy-2-methoxybenzene[1][2]
¢ 2,6-Dihydroxyanisole[5]

e 2-Methoxy-1,3-benzenediol[1][2]

e 2-O-Methylpyrogallol[1][2]

» Pyrogallol-2-methyl Ether[1][6]

Chemical and Physical Properties

The physicochemical properties of 2-Methoxyresorcinol are fundamental to its application and
handling. It typically appears as a white to off-white crystalline solid.[3]
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Property Value Source
Melting Point 82-88 °C [718]
Boiling Point 196.62 °C (rough estimate) [8]

Soluble in organic solvents,
- with limited solubility in water.
Solubility ] ) [31[8]
Slightly soluble in Chloroform

and Methanol.

pKa 9.45 + 0.10 (Predicted) [8]

White to off-white crystalline
Appearance i [3]
soli

Synthesis of 2-Methoxyresorcinol

The synthesis of 2-Methoxyresorcinol can be achieved through various routes, with the
choice of method often depending on the desired scale, purity, and available starting materials.

Methylation of Resorcinol

A common laboratory-scale synthesis involves the direct methylation of resorcinol. This
reaction typically employs a methylating agent such as dimethyl sulfate or methyl iodide in the
presence of a base.[1]

Synthesis via 5-Bromo-2-methoxyresorcinol
Intermediate

A more advanced and regioselective method involves the use of a 5-bromo-2-
methoxyresorcinol intermediate.[1] This approach offers greater control over the substitution
pattern on the aromatic ring. The subsequent debromination of this intermediate can be
achieved through methods like catalytic hydrogenation.[1]

Zinc Dichloride-Mediated Reactions

Catalytic methods utilizing Lewis acids like zinc dichloride can enhance the reactivity and
selectivity of the synthesis.[1] These reactions often involve the treatment of resorcinol
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derivatives with methylating agents in the presence of catalytic amounts of zinc dichloride.[1]

Figure 1: General scheme for the synthesis of 2-Methoxyresorcinol via methylation of resorcinol.
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2-Methoxyresorcinol.

Detailed Experimental Protocol: Synthesis via
Methylation of Resorcinol

Disclaimer: This protocol is for informational purposes only and should be performed by
qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Materials:

Resorcinol

Dimethyl sulfate

Sodium hydroxide

Diethyl ether
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e Hydrochloric acid

e Anhydrous magnesium sulfate
e Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a condenser, dissolve resorcinol in a solution of sodium hydroxide in deionized water.

Cool the reaction mixture in an ice bath.

Slowly add dimethyl sulfate to the cooled solution via the dropping funnel with vigorous
stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

Acidify the reaction mixture with hydrochloric acid to a neutral pH.
Extract the aqueous layer with diethyl ether.
Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude 2-Methoxyresorcinol by recrystallization or column chromatography.

Chemical Reactions and Reactivity

The chemical reactivity of 2-Methoxyresorcinol is dictated by its functional groups: the two
hydroxyl groups and the methoxy group on the electron-rich aromatic ring.

o Oxidation: The hydroxyl groups make the molecule susceptible to oxidation, which can lead
to the formation of quinones or other oxidized derivatives.[1]
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» Electrophilic Aromatic Substitution: The electron-donating nature of the hydroxyl and
methoxy groups activates the aromatic ring towards electrophilic substitution reactions,
allowing for further functionalization.[1]

o Condensation Reactions: 2-Methoxyresorcinol can undergo condensation reactions with
aldehydes and ketones to form a variety of more complex molecules.[1]

o Chelation: The presence of adjacent hydroxyl and methoxy groups allows for the chelation of
metal ions, a property that is being explored in materials science for the development of
metal-organic frameworks (MOFs).[1]

Applications

The unique structural features of 2-Methoxyresorcinol have led to its application in several
fields:

o Pharmaceuticals: Its antioxidant and anti-inflammatory properties are of interest in the
development of drugs targeting conditions related to oxidative stress.[1] It has also been
investigated for its potential to inhibit the growth of tumor cells.

o Cosmetics: In the cosmetics industry, 2-Methoxyresorcinol is utilized for its skin-lightening
effects, potentially through the inhibition of the enzyme tyrosinase, which is involved in
melanin production.[3] It also serves as an antioxidant agent in cosmetic formulations.[1]

¢ Organic Synthesis: It is a valuable building block in organic synthesis for the creation of more
complex molecules.[1]

o Materials Science: Its ability to chelate metal ions is being explored for the development of
novel materials such as metal-organic frameworks.[1]

Analytical Methods

The analysis and purification of 2-Methoxyresorcinol are critical for its use in research and
commercial applications.

Spectroscopic Analysis
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Mass Spectrometry (MS): GC-MS and LC-MS are powerful techniques for the identification
and quantification of 2-Methoxyresorcinol.[2]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for the structural elucidation and purity assessment of 2-Methoxyresorcinol.

Chromatographic Separation and Purification

High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the
separation, quantification, and purification of 2-Methoxyresorcinol and related compounds.

Gas Chromatography (GC): GC can be employed for the analysis of 2-Methoxyresorcinol,
often in combination with mass spectrometry.

Recrystallization: Recrystallization is a common method for the purification of solid 2-
Methoxyresorcinol. The choice of solvent is crucial and can be determined based on the
solubility data. A solvent system in which the compound is sparingly soluble at room
temperature but highly soluble at elevated temperatures is ideal.

Conclusion

2-Methoxyresorcinol is a multifunctional aromatic compound with a growing number of

applications in diverse scientific and industrial fields. Its unique combination of hydroxyl and

methoxy functional groups provides a platform for a wide range of chemical transformations

and imparts valuable biological activities. A thorough understanding of its synthesis, properties,

and reactivity is essential for harnessing its full potential in the development of new

pharmaceuticals, cosmetics, and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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